![molecular formula C16H19N5O B2409922 4-(6-methylpyridazin-3-yl)-N-phenylpiperazine-1-carboxamide CAS No. 1170024-10-8](/img/structure/B2409922.png)
4-(6-methylpyridazin-3-yl)-N-phenylpiperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(6-methylpyridazin-3-yl)-N-phenylpiperazine-1-carboxamide, also known as MP-10, is a synthetic compound that has been widely used in scientific research due to its potential pharmacological properties. This compound belongs to the class of piperazine derivatives and has been shown to have a wide range of biological activities, including antipsychotic, anxiolytic, and antidepressant effects.
Scientific Research Applications
- Pyridazinone derivatives have been studied for their ability to inhibit platelet aggregation. This property is crucial in preventing thrombosis and related cardiovascular events .
- Pyridazinone derivatives have been investigated as potential antihypertensive agents. They may help regulate blood pressure by targeting specific receptors or pathways .
- Some pyridazine derivatives show promise in managing bronchial asthma and allergic conditions. They might modulate immune responses or inflammatory pathways .
- Researchers have explored the potential of pyridazinone derivatives in managing diabetes. These compounds may affect glucose metabolism or insulin sensitivity .
Antimicrobial Activity
Antidepressant and Anxiolytic Effects
Antiplatelet Activity
Anticancer Potential
Antihypertensive Properties
Bronchial Asthma and Allergy Research
Antidiabetic Effects
Herbicidal and Agrochemical Applications
properties
IUPAC Name |
4-(6-methylpyridazin-3-yl)-N-phenylpiperazine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O/c1-13-7-8-15(19-18-13)20-9-11-21(12-10-20)16(22)17-14-5-3-2-4-6-14/h2-8H,9-12H2,1H3,(H,17,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKJXRCYXPSTOCE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N2CCN(CC2)C(=O)NC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-methylpyridazin-3-yl)-N-phenylpiperazine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.